Cas no 63528-81-4 (Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-)

Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- structure
63528-81-4 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
CAS No:63528-81-4
MF:C13H12N4O2
MW:256.25998210907
CID:528629
PubChem ID:6454638
Update Time:2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
    • 8-ethyl-7-methyl-1H-benzo[g]pteridine-2,4-dione
    • Inchi: 1S/C13H12N4O2/c1-3-7-5-9-8(4-6(7)2)14-10-11(15-9)16-13(19)17-12(10)18/h4-5H,3H2,1-2H3,(H2,15,16,17,18,19)
    • InChI Key: JYURMFSYBSZMBQ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(NC(N1)=O)N=C1C=C(CC)C(C)=CC1=N2

Computed Properties

  • Exact Mass: 256.09616
  • Monoisotopic Mass: 256.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 83.98
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